Cas no 1805438-07-6 (6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol)

• Product Name: 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol
• CAS No: 1805438-07-6
• MF: C₉H₁₂F₂N₂O
• MW: 202.201189041138
• CID: 4897938
• Update Time: 2025-09-28

6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol

• Inchi： 1S/C9H12F2N2O/c1-5-7(9(10)11)2-6(3-12)13-8(5)4-14/h2,9,14H,3-4,12H2,1H3
• InChI Key： KURKIRBFTQUTOQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)N=C(CO)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: -0.1
• Topological Polar Surface Area: 59.1

Additional information on 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol

Introduction to 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol (CAS No. 1805438-07-6) and Its Applications in Modern Chemical Biology

The compound 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol, identified by the CAS number 1805438-07-6, represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a pyridine core with functionalized substituents, has garnered attention due to its versatile structural properties and potential applications in drug discovery and molecular synthesis. The presence of both an aminomethyl group and a difluoromethyl moiety makes this compound a particularly intriguing candidate for further exploration, as these functional groups are frequently employed in the design of bioactive molecules.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, emphasizing their role as key structural motifs in numerous therapeutic agents. The 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol structure exemplifies this trend, offering a scaffold that can be readily modified to enhance binding affinity and metabolic stability. The aminomethyl group, in particular, serves as a versatile handle for further derivatization, enabling the construction of peptidomimetics and other complex biomimetic entities. Meanwhile, the difluoromethyl substituent is well-documented for its ability to improve pharmacokinetic profiles, including enhanced lipophilicity and resistance to metabolic degradation.

In the context of contemporary drug development, the synthesis and characterization of such compounds are driven by the need for innovative molecular tools that can address unmet medical needs. The 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol molecule has been explored in several preliminary studies, where its potential as a precursor for kinase inhibitors and other enzyme-targeting agents has been demonstrated. For instance, modifications of the pyridine core have been shown to modulate interactions with protein targets, leading to promising results in preclinical models. These findings underscore the compound's significance as a building block for next-generation therapeutics.

The chemical properties of 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol also make it a valuable asset in synthetic chemistry. The combination of reactive sites allows for diverse synthetic pathways, enabling chemists to access a wide range of derivatives with tailored properties. This flexibility is particularly advantageous in medicinal chemistry, where rapid iteration and optimization are often required. Additionally, the compound's stability under various reaction conditions enhances its utility as an intermediate in multi-step syntheses, contributing to its appeal among researchers.

Advances in computational chemistry have further accelerated the exploration of 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol and its derivatives. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping to guide the design of more effective analogs. These computational approaches are increasingly integrated into drug discovery pipelines, streamlining the process of identifying promising candidates for experimental validation. As such, the compound represents a bridge between theoretical research and practical applications, embodying the interdisciplinary nature of modern chemical biology.

The potential applications of 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol extend beyond traditional pharmaceuticals. In agrochemical research, for example, pyridine-based compounds have been employed as key components in pesticides and herbicides due to their ability to interact with biological systems at low concentrations. The unique structural features of this molecule may make it suitable for developing novel agrochemicals that offer improved efficacy while minimizing environmental impact—a critical consideration in sustainable agriculture.

Furthermore, the compound's role in material science is beginning to emerge as an area of interest. Pyridine derivatives are known for their ability to form coordination complexes with metals, which has implications for catalysis and material design. The presence of both an aminomethyl group and a difluoromethyl moiety may enhance these interactions, opening up possibilities for creating advanced materials with tailored properties. Such developments highlight the broad utility of molecules like 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol, transcending conventional boundaries between disciplines.

In summary, 6-(Aminomethyl)-4-(difluoromethyl)-3-methylpyridine-2-methanol (CAS No. 1805438-07-6) stands out as a multifaceted compound with significant potential across multiple domains of chemical biology and materials science. Its unique structural features, coupled with recent advancements in synthetic and computational methodologies, position it as a valuable asset for researchers seeking innovative solutions to complex challenges. As ongoing studies continue to uncover new applications and refine our understanding of its properties, this molecule is poised to play an increasingly important role in shaping the future of chemical research.